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Compound of Interest

Compound Name: 1,2-Butanediol

Cat. No.: B146104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties and

applications of 1,2-Butanediol (CAS number 584-03-2), a chiral organic compound with the

formula HOCH₂(HO)CHCH₂CH₃.[1] This document is intended to serve as a detailed resource,

presenting key physicochemical data, safety information, relevant experimental protocols, and

visualizations of its chemical and metabolic pathways.

Core Physicochemical Properties
1,2-Butanediol is a colorless, viscous liquid that is miscible with water.[1] Its properties make it

a versatile solvent and a valuable intermediate in various chemical syntheses. The quantitative

physicochemical properties of 1,2-Butanediol are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C₄H₁₀O₂ [1][2]

Molecular Weight 90.121 g/mol [1]

CAS Number 584-03-2 [1]

Appearance Colorless, viscous liquid [3][4]

Density 1.0023 g/cm³ (at 20 °C) [1]

Melting Point -50 °C [1][2][5]

Boiling Point 195 to 196.9 °C [1]

Flash Point 90 °C (194 °F) [1][4]

Solubility in Water Miscible [1]

Solubility in Organic Solvents

Soluble in ethanol and

acetone; sparingly soluble in

esters and ethers; insoluble in

hydrocarbons.

[1]

Refractive Index (n_D) 1.4378 (at 20 °C) [1]

Vapor Pressure 2.13 kPa (16 mmHg) at 100 °C [2]

Viscosity 7.3 mPa·s (at 20 °C) [1]

logP (Octanol/Water Partition

Coefficient)
-0.34 (at 25 °C) [2]

Synthesis and Applications
1,2-Butanediol is primarily produced industrially through the hydration of 1,2-epoxybutane.[1]

This process typically requires a significant excess of water to minimize the formation of

polyether byproducts. The reaction can be catalyzed by acids, such as sulfuric acid or acidic

ion exchange resins, which allows for milder reaction conditions.[1][3]
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Reactants

Conditions

Product
1,2-Epoxybutane

1,2-Butanediol

Water (H₂O)

Acid Catalyst
(e.g., H₂SO₄)

< 160 °C
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Applications

1,2-Butanediol

Polyester Resins Plasticizers Industrial Solvents Cosmetics Chemical Precursor

ketobutyric_acid

Synthesis of
α-Ketobutyric Acid

1,2-Butanediol 2-Hydroxybutanal
Alcohol Dehydrogenase (ADH)

2-Hydroxybutyric Acid
Aldehyde Dehydrogenase (ALDH)
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Start

Prepare Sample:
- Add 1,2-Butanediol to test tube

- Insert inverted capillary tube

Assemble Apparatus:
- Attach test tube to thermometer

- Suspend in heating bath

Gently Heat the Bath

Observe for a Steady Stream of Bubbles

Not yet steady

Turn Off Heat and Allow to Cool

Bubbles are steady

Record Temperature When Liquid Enters Capillary

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b146104?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Boiling points of the propylene glycol + glycerol system at 1 atmosphere pressure: 188.6–
292 °C without and with added water or nicotine - PMC [pmc.ncbi.nlm.nih.gov]

2. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]

3. scimed.co.uk [scimed.co.uk]

4. delltech.com [delltech.com]

5. pdxscholar.library.pdx.edu [pdxscholar.library.pdx.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to 1,2-Butanediol (CAS:
584-03-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146104#1-2-butanediol-cas-number-584-03-2-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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